Cas no 2168703-38-4 (3-azabicyclo6.1.0nonane-9-carboxylic acid)

• Product Name: 3-azabicyclo6.1.0nonane-9-carboxylic acid
• CAS No: 2168703-38-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6021845
• PubChem ID: 165482059
• Update Time: 2025-06-08

3-azabicyclo6.1.0nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo6.1.0nonane-9-carboxylic acid
• EN300-1277822
• 2168703-38-4
• 3-azabicyclo[6.1.0]nonane-9-carboxylic acid

• Inchi： 1S/C9H15NO2/c11-9(12)8-6-3-1-2-4-10-5-7(6)8/h6-8,10H,1-5H2,(H,11,12)
• InChI Key： RYUGSYBDLNFJLU-UHFFFAOYSA-N
• SMILES： OC(C1C2CNCCCCC21)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-azabicyclo6.1.0nonane-9-carboxylic acid

Introduction to 3-azabicyclo[6.1.0]nonane-9-carboxylic acid (CAS No. 2168703-38-4)

3-azabicyclo[6.1.0]nonane-9-carboxylic acid, identified by the chemical abstracts service number 2168703-38-4, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bicyclic amide derivative features a nitrogen-containing heterocycle embedded within a nonane framework, making it a promising scaffold for developing novel bioactive molecules. The presence of the carboxylic acid functional group at the 9-position further enhances its potential utility in medicinal applications, particularly in the synthesis of protease inhibitors and other enzyme-targeting agents.

The molecular architecture of 3-azabicyclo[6.1.0]nonane-9-carboxylic acid is characterized by its rigid bicyclic system, which imparts conformational stability and fine-tunes the binding interactions with biological targets. This structural motif has been increasingly explored in recent years due to its ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The nitrogen atom in the azabicyclo ring can serve as a hydrogen bond acceptor, while the carboxylic acid moiety can act as a hydrogen bond donor or participate in salt formation, broadening its therapeutic applications.

Recent studies have highlighted the potential of 3-azabicyclo[6.1.0]nonane-9-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, researchers have demonstrated its utility in developing compounds that modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The rigid bicyclic core of this molecule helps to optimize binding affinity and selectivity, reducing off-target effects and improving overall efficacy.

One particularly intriguing application of 3-azabicyclo[6.1.0]nonane-9-carboxylic acid is in the design of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The unique conformational constraints imposed by the azabicyclo framework allow for precise alignment with ATP-binding pockets in kinases, leading to high-affinity interactions. Furthermore, the carboxylic acid group can be further functionalized to introduce additional pharmacophores, enhancing target specificity and therapeutic potency.

The synthesis of 3-azabicyclo[6.1.0]nonane-9-carboxylic acid has been refined through multiple methodologies, including transition-metal-catalyzed cyclizations and intramolecular condensations. These synthetic approaches have enabled access to derivatives with varying substituents, allowing for systematic exploration of structure-activity relationships (SAR). Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to rationalize binding modes and predict biological activity, accelerating the drug discovery process.

In addition to its role as a scaffold for enzyme inhibition, 3-azabicyclo[6.1.0]nonane-9-carboxylic acid has shown promise in materials science applications due to its rigid framework and tunable surface properties. Researchers have investigated its use as a building block for supramolecular assemblies and polymers with tailored mechanical and electronic characteristics. These findings underscore the versatility of this compound beyond traditional pharmaceutical applications.

The pharmacological profile of derivatives derived from 3-azabicyclo[6.1.0]nonane-9-carboxylic acid continues to be an area of active investigation. Preclinical studies have demonstrated that certain analogs exhibit potent anti-inflammatory and analgesic effects without significant toxicity, making them attractive candidates for further development into clinical candidates. The ability to fine-tune pharmacokinetic properties through structural modifications offers a strategic advantage in optimizing drug delivery and bioavailability.

Future directions in the study of 3-azabicyclo[6.1.0]nonane-9-carboxylic acid may involve exploring its potential in modulating neural pathways or as a precursor for bioconjugates used in targeted therapies. The integration of machine learning algorithms with experimental data is expected to enhance virtual screening efforts, identifying novel derivatives with enhanced biological activity and reduced side effects.

The growing interest in 3-azabicyclo[6.1.0]nonane-9-carboxylic acid underscores its significance as a versatile chemical entity with broad applicability across multiple disciplines. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential for discovering new bioactive compounds derived from this scaffold will undoubtedly expand.